N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-isopropylbenzamide

• IUPAC Name: N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-propan-2-ylbenzamide
• InChI: InChI=1S/C23H20N2OS/c1-15(2)16-11-13-17(14-12-16)22(26)24-19-8-4-3-7-18(19)23-25-20-9-5-6-10-21(20)27-23/h3-15H,1-2H3,(H,24,26)
• InChI Key: ISZKPANKJPNFLE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C3=NC4=CC=CC=C4S3
• Molecular Formula: C23H20N2OS
• Molecular Weight: 372.5 g/mol

Description

N-[2-(1,3-benzothiazol-2-yl)phenyl]-4-isopropylbenzamide is a useful research compound. Its molecular formula is C23H20N2OS and its molecular weight is 372.5 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 372.12963444 g/mol and the complexity rating of the compound is 503. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Therapeutic Potential and Chemotherapeutic Applications

Benzothiazole Derivatives in Chemotherapy

Benzothiazole derivatives are recognized for their broad spectrum of antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. Specifically, the 2-arylbenzothiazoles are highlighted for their potential as antitumor agents, with several compounds containing the benzothiazole ring system in clinical use for treating various diseases and disorders. The structural simplicity and ease of synthesis of these compounds allow for the development of chemical libraries that could lead to new chemical entities in the market, especially for cancer treatment (Kamal, Hussaini, & Malik, 2015).

Anticancer Properties

Recent advances in the structural modifications of benzothiazole derivatives have further emphasized their role as potent chemotherapeutics. These modifications have led to the development of new antitumor agents with promising biological profiles and synthetic accessibility. The review discusses the significant anticancer activity possessed by a large number of benzothiazole derivatives, underscoring the need for further development as drug candidates (Ahmed et al., 2012).